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Compound of Interest

Compound Name: 1-Methoxy-2-propanol

Cat. No.: B031579 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents like 1-Methoxy-2-propanol (also known as propylene glycol methyl ether or

PGME) is a critical component of laboratory safety and environmental responsibility. This guide

provides a clear, step-by-step framework for the safe disposal of 1-Methoxy-2-propanol,
ensuring compliance with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to handle 1-Methoxy-2-propanol with

appropriate safety measures. This substance is a flammable liquid and vapor, and can cause

drowsiness or dizziness.[1][2] Always work in a well-ventilated area and wear personal

protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[3][4]

[5] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][4][5] Ground

and bond containers and receiving equipment to prevent static discharge.[2][4][5]

Step-by-Step Disposal Procedure
The disposal of 1-Methoxy-2-propanol must adhere to local, state, and federal regulations.[5]

[6] Never dispose of this chemical down the drain or with municipal waste.[1][4]

Waste Collection:

Collect waste 1-Methoxy-2-propanol in its original container or a clearly labeled,

compatible waste container.[3]
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Do not mix with other waste materials.[3]

Keep the container tightly closed and store in a cool, dry, and well-ventilated area

designated for flammable liquids.[4][7][8]

Engage a Licensed Disposal Company:

The primary method for disposal is to offer surplus and non-recyclable solutions to a

licensed disposal company.[7]

Alternatively, the waste may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Consult with your institution's Environmental Health and Safety (EHS) department or a

licensed waste management authority to identify an approved waste disposal plant.[3][6]

Handling Spills:

Minor Spills: In the event of a small spill, remove all ignition sources.[6] Absorb the spill

with a non-flammable, inert material such as sand, earth, or vermiculite.[4][6][8][9] Collect

the absorbed material using non-sparking tools and place it into a labeled container for

disposal.[6][9][10]

Major Spills: For larger spills, evacuate the area and alert emergency responders.[6]

Prevent the spill from entering drains or waterways.[3][4][6]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Methoxy-2-propanol, providing

essential information for safe handling and storage.
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Property Value Source

Flash Point 32 °C (90 °F) [9]

Explosive Limits
Lower: 1.6% (V) Upper: 13.1%

(V)
[9]

Oral LD50 (Rat) 5660 mg/kg [9]

Dermal LD50 (Rabbit) 13,000 mg/kg [9]

Inhalation LC50 (Rat) 10,000 ppm/5-hour [9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methoxy-2-propanol.
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Start: Waste
1-Methoxy-2-propanol

Is there a spill?

Is the waste
contaminated?

Collect in a labeled,
sealed container

Store in a cool, dry,
well-ventilated area

No

Minor Spill:
Absorb with inert material,

use non-sparking tools

Yes (Minor)

Major Spill:
Evacuate and call

emergency responders

Yes (Major)

Contact EHS or a
licensed disposal company

Arrange for professional
transport and disposal

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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